Cas no 123332-34-3 (1-Naphthalenol,2-butyl-4-methoxy-5,6,7,8-tetramethyl-, 1-acetate)

• Product Name: 1-Naphthalenol,2-butyl-4-methoxy-5,6,7,8-tetramethyl-, 1-acetate
• CAS No: 123332-34-3
• MF: C₂₁H₂₈O₃
• MW: 328.445226669312
• CID: 205651
• PubChem ID: 183632
• Update Time: 2025-04-19

1-Naphthalenol,2-butyl-4-methoxy-5,6,7,8-tetramethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2-butyl-4-methoxy-5,6,7,8-tetramethyl-, 1-acetate
• 1-naphthalenol, 2-butyl-4-methoxy-5,6,7,8-tetramethyl-, acetate
• (2-butyl-4-methoxy-5,6,7,8-tetramethylnaphthalen-1-yl) acetate
• CHEMBL164228
• 123332-34-3
• DTXSID60153965

• Inchi： 1S/C21H28O3/c1-8-9-10-17-11-18(23-7)19-14(4)12(2)13(3)15(5)20(19)21(17)24-16(6)22/h11H,8-10H2,1-7H3
• InChI Key： VYJSNOULURKQGT-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C=C(C2=C(C)C(C)=C(C)C(C)=C21)OC)CCCC

Computed Properties

• Exact Mass: 328.20394
• Monoisotopic Mass: 328.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.039
• Boiling Point: 481°Cat760mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.546
• PSA: 35.53